Cas no 28328-56-5 (Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-)
28328-56-5 structure
Product Name:Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-
CAS No:28328-56-5
MF:C14H14N2O5S
MW:322.336362361908
CID:1434114
PubChem ID:21506014
Update Time:2025-04-20
Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-
- SCHEMBL11849419
- 28328-56-5
- NNZQIZYLXISQCS-UHFFFAOYSA-N
- DTXSID501206658
- 3-Amino-5-[(methylamino)sulfonyl]-4-phenoxybenzoic acid
- 3-amino-5-methylsulphamyl-4-phenoxy-benzoic acid
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- Inchi: 1S/C14H14N2O5S/c1-16-22(19,20)12-8-9(14(17)18)7-11(15)13(12)21-10-5-3-2-4-6-10/h2-8,16H,15H2,1H3,(H,17,18)
- InChI Key: NNZQIZYLXISQCS-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)C=C(C=1OC1C=CC=CC=1)N)(NC)(=O)=O
Computed Properties
- Exact Mass: 322.06242
- Monoisotopic Mass: 322.06234272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 118.72
Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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